
In-Depth Technical Guide to the
Physicochemical Properties of (6-

Aminohexyl)carbamic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (6-Aminohexyl)carbamic acid

Cat. No.: B089506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(6-Aminohexyl)carbamic acid, also known as hexamethylenediamine carbamate, is a

bifunctional molecule of significant interest in polymer chemistry and as a versatile chemical

intermediate. This document provides a comprehensive overview of its core physicochemical

properties, experimental protocols for its synthesis, and a detailed look into its primary

application as a vulcanizing agent for fluoroelastomers. All quantitative data are presented in

structured tables for ease of reference, and key chemical processes are visualized through

detailed diagrams.

Core Physicochemical Properties
(6-Aminohexyl)carbamic acid is a white, water-soluble solid.[1][2] Its bifunctional nature,

possessing both a primary amine and a carbamic acid moiety, makes it a reactive building

block in various chemical syntheses.[3] The following table summarizes its key

physicochemical properties.
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Property Value Source(s)

Molecular Formula C₇H₁₆N₂O₂ [2]

Molecular Weight 160.21 g/mol [2]

CAS Number 143-06-6 [2]

Appearance White fine powder [1][2]

Melting Point 155-160 °C [2]

Boiling Point Decomposes

Solubility
Soluble in water; insoluble in

alcohol or acetone
[1][2]

pKa
Not experimentally determined;

predicted values vary

LogP
Not experimentally determined;

predicted values vary

Decomposition Point 154 °C

Experimental Protocols
Synthesis of (6-Aminohexyl)carbamic acid
A common method for the synthesis of (6-Aminohexyl)carbamic acid involves the direct

reaction of 1,6-hexamethylenediamine with carbon dioxide. The following protocol is based on

established industrial processes.

Materials:

1,6-Hexamethylenediamine

Carbon dioxide (gas)

Ethanol (solvent)

Anhydrous calcium chloride (dehydrating agent)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.dalmiapolymers.com/curing-agent-1.php
http://www.dalmiapolymers.com/curing-agent-1.php
http://www.dalmiapolymers.com/curing-agent-1.php
https://www.hindelastomers.com/v-1-diak-no-1/
http://www.dalmiapolymers.com/curing-agent-1.php
http://www.dalmiapolymers.com/curing-agent-1.php
https://www.hindelastomers.com/v-1-diak-no-1/
http://www.dalmiapolymers.com/curing-agent-1.php
https://www.benchchem.com/product/b089506?utm_src=pdf-body
https://www.benchchem.com/product/b089506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonium formate

Procedure:

In a reaction vessel equipped with a stirrer and a thermometer, dissolve 1,6-

hexamethylenediamine in ethanol.

With continuous stirring, add ammonium formate to the solution.

Maintain the reaction temperature between 15-45 °C.

Introduce carbon dioxide gas into the reaction mixture.

Once the reactant solution becomes a colorless transparent liquid, add anhydrous calcium

chloride as a dehydrating agent.

Continue stirring for approximately 2 hours, monitoring for the consumption of the primary

amine.

Upon reaction completion, the product, (6-Aminohexyl)carbamic acid, will precipitate.

Filter the solid product and evaporate the remaining ethanol.

The final product can be dried under vacuum.

This process is depicted in the workflow diagram below.
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Synthesis Workflow of (6-Aminohexyl)carbamic acid
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Caption: Synthesis workflow for (6-Aminohexyl)carbamic acid.
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Application in Fluoroelastomer Vulcanization
A primary application of (6-Aminohexyl)carbamic acid is as a curative, often referred to as

Diak No. 1, in the vulcanization of fluoroelastomers (FKM).[1][2] The process relies on the

thermal decomposition of the carbamate to release 1,6-hexamethylenediamine, which then

acts as the cross-linking agent. This diamine curing system is known for providing fast cure

rates and resulting in vulcanizates with good physical properties.[1]

The vulcanization process is a multi-step chemical reaction:

Thermal Decomposition: At elevated temperatures, (6-Aminohexyl)carbamic acid
decomposes to yield 1,6-hexamethylenediamine and carbon dioxide.

Dehydrofluorination: In the presence of a metallic oxide (e.g., MgO), which acts as an acid

acceptor, the fluoroelastomer polymer chain undergoes dehydrofluorination, creating double

bonds along the polymer backbone.

Nucleophilic Attack: The highly nucleophilic primary amine groups of the 1,6-

hexamethylenediamine attack the electron-deficient carbon atoms of the newly formed

double bonds in the polymer chain.

Cross-linking: This reaction forms stable cross-links between the fluoroelastomer chains,

resulting in a three-dimensional network structure that imparts the desired elastomeric

properties.

The following diagram illustrates the key steps in the diamine curing mechanism of a vinylidene

fluoride (VDF) based fluoroelastomer.
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Diamine Curing Mechanism of Fluoroelastomers
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Caption: Diamine curing mechanism of fluoroelastomers.

Safety and Handling
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(6-Aminohexyl)carbamic acid is a flammable solid and can cause skin and serious eye

irritation.[4] Appropriate personal protective equipment, including gloves and eye protection,

should be worn when handling this chemical. It should be stored in a cool, dry, and well-

ventilated area away from heat and open flames. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS).[5]

Conclusion
(6-Aminohexyl)carbamic acid is a valuable compound with well-defined physicochemical

properties that make it suitable for its primary role as a vulcanizing agent in the fluoroelastomer

industry. Its synthesis from readily available starting materials and its specific reactivity provide

a reliable method for achieving desired properties in high-performance polymers. Further

research into its potential applications as a building block in other areas of polymer and

materials science may unveil new opportunities for this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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